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Compound of Interest

Compound Name: Berotralstat Hydrochloride

CAS No.: 1809010-52-3

Cat. No.: B10823777

Get Quote

For researchers and drug development professionals, ensuring the safe and compliant disposal

of chemical compounds is as critical as the innovative research itself. This guide provides a

detailed protocol for the proper disposal of Berotralstat Hydrochloride, a plasma kallikrein

inhibitor. Adherence to these procedures is paramount to maintaining laboratory safety,

environmental integrity, and regulatory compliance. This document is structured to provide not

just procedural steps, but also the scientific rationale behind them, empowering you to make

informed decisions for waste management in your facility.

Understanding Berotralstat Hydrochloride and Its
Hazard Profile
Berotralstat Hydrochloride, the active ingredient in Orladeyo™, is a potent inhibitor of plasma

kallikrein used for the prevention of recurrent attacks of hereditary angioedema (HAE).[1][2][3]

[4] While Safety Data Sheets (SDS) for Berotralstat and its dihydrochloride salt may indicate

that the substance is not classified as a hazardous mixture, it is crucial to recognize that all

pharmaceutical compounds require careful handling and disposal to prevent environmental

contamination and potential physiological effects.[5][6][7][8]
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The primary responsibility for waste generators is to determine if their waste is considered

hazardous under local, state, and federal regulations. In the United States, the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs

the management of hazardous waste.[9][10][11][12]

Key Considerations for Hazard Assessment:
Toxicity: While specific ecotoxicity data for Berotralstat may not be readily available, its

potent biological activity necessitates caution.[8]

Regulatory Classification: The classification of pharmaceutical waste can be complex. Even

if a substance is not explicitly "listed" as hazardous by the EPA, it could still be considered

hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[12][13]

Concentration: The concentration of Berotralstat Hydrochloride in the waste stream can

influence its classification and required disposal method.

The Disposal Decision Workflow: A Step-by-Step
Approach
The following workflow provides a systematic process for managing Berotralstat
Hydrochloride waste, from initial generation to final disposal.
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Caption: Decision workflow for the proper disposal of Berotralstat Hydrochloride waste.
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Detailed Disposal Protocols
Protocol 1: Disposal of Unused or Expired Berotralstat
Hydrochloride (Bulk Powder)

Hazard Evaluation: Consult the manufacturer's SDS and your institution's Environmental

Health and Safety (EHS) department to confirm the waste classification.[5][6][7]

Segregation: Do not mix Berotralstat Hydrochloride with other chemical waste unless

explicitly permitted by your EHS department.

Containment:

Place the bulk powder in its original container if possible, or in a clearly labeled, sealed,

and compatible waste container.

The label should include "Berotralstat Hydrochloride," the approximate quantity, and any

relevant hazard warnings.

Storage: Store the contained waste in a designated, secure area away from incompatible

materials, direct sunlight, and ignition sources, as recommended for the pure substance.[6]

Disposal: Arrange for collection by a licensed hazardous or pharmaceutical waste disposal

company.[8] Incineration at a permitted facility is the preferred method for destroying active

pharmaceutical ingredients.[10][12]

Protocol 2: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)
This protocol applies to items such as pipette tips, gloves, bench paper, and empty vials that

have come into direct contact with Berotralstat Hydrochloride.

Gross Decontamination: If feasible, rinse empty containers or grossly contaminated items

with a suitable solvent (e.g., ethanol) to remove residual compound. The resulting solvent

rinse should be collected and disposed of as liquid chemical waste.
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Segregation: All solid waste contaminated with Berotralstat Hydrochloride should be

segregated from regular laboratory trash.

Containment:

Place all contaminated solid waste into a designated, clearly labeled, and puncture-

resistant container.

For sharps (e.g., needles, contaminated glassware), use a designated cytotoxic or

pharmaceutical sharps container.[14][15]

Disposal: The contained waste should be collected by your institution's hazardous or

pharmaceutical waste management service for incineration.

Protocol 3: Management of Spills
In the event of a spill, immediate and appropriate action is required to mitigate exposure and

environmental release.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[5][6]

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat or gown,

safety goggles with side shields, and chemical-resistant gloves.[6] For larger spills of fine

powder, respiratory protection may be necessary.[6]

Containment:

For solid spills: Gently cover the spill with an absorbent material to prevent dust from

becoming airborne.

For liquid spills: Cover with a liquid-binding material such as diatomite or universal

binders.[6][7]

Clean-up:

Carefully sweep or scoop the absorbed material into a designated waste container.
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Decontaminate the spill area and any affected equipment by scrubbing with alcohol or

another suitable solvent.[6][7]

Disposal: All cleanup materials are considered contaminated waste and must be disposed of

according to Protocol 2.

Reporting: Report the spill to your laboratory supervisor and EHS department in accordance

with your institution's policies.

Regulatory Framework and Best Practices
The disposal of all pharmaceutical waste is highly regulated to protect public health and the

environment.[9][11]

Regulatory Body/Concept
Key Function and Relevance to Berotralstat

Hydrochloride Disposal

EPA (Environmental Protection Agency)

Sets federal standards for hazardous waste

management under RCRA. The 2019 "Subpart

P" rule specifically addresses the management

of hazardous waste pharmaceuticals by

healthcare facilities.[9][10]

RCRA (Resource Conservation and Recovery

Act)

The primary federal law governing the disposal

of solid and hazardous waste. It establishes a

"cradle-to-grave" system for managing

hazardous waste.[9][12]

State and Local Regulations

States may have more stringent regulations

than the federal government. Always consult

your state and local environmental agencies for

specific requirements.[5][11]

DEA (Drug Enforcement Administration)

Regulates the disposal of controlled substances.

While Berotralstat is not currently a controlled

substance, it's important to be aware of DEA

regulations for other laboratory chemicals.[9][10]

[13]
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Prohibited Disposal Methods:

Sewer Disposal: It is strictly prohibited to dispose of hazardous waste pharmaceuticals down

the drain.[10] This practice can contaminate waterways and have adverse effects on aquatic

life.

Regular Trash: Unused pharmaceuticals and contaminated materials should never be

disposed of in the regular municipal trash unless explicitly deemed non-hazardous by

regulatory standards and institutional policy.

Conclusion: A Commitment to Safety and
Stewardship
Proper disposal of Berotralstat Hydrochloride is a critical component of responsible

laboratory practice. By understanding the potential hazards, adhering to a structured disposal

workflow, and complying with all relevant regulations, researchers can ensure the safety of their

personnel and protect the environment. Always prioritize consultation with your institution's

EHS department and rely on licensed waste management professionals for final disposal. This

commitment to safety and environmental stewardship is fundamental to the integrity of scientific

research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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Check Availability & Pricing
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